1-Methyloctahydro-1,6-naphthyridin-2(1H)-one hydrochloride
Overview
Description
1-Methyloctahydro-1,6-naphthyridin-2(1H)-one hydrochloride is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of heterocyclic compounds and has shown promising results in various scientific research studies.
Scientific Research Applications
Crystal Structure and Biological Activity
- Crystal Structure Analysis : 1,6-naphthyridin-2(1H)-one derivatives are known for their structural versatility, and their crystal structures have been extensively studied. For example, the crystal structure of a specific 1,6-naphthyridin-2(1H)-one derivative showed antiproliferative activity against breast cancer cell lines (Guillon et al., 2017).
Inhibitors in Medical Research
- Protein Tyrosine Kinases Inhibition : Certain derivatives of 1,6-naphthyridin-2(1H)-ones have been identified as potent inhibitors of protein tyrosine kinases, with selectivity for c-Src, a crucial enzyme in cellular regulation (Thompson et al., 2000).
- c-Met Kinase Inhibitors : A study on 1,6-naphthyridine motif revealed its application in creating c-Met kinase inhibitors, with certain structural modifications enhancing its potency (Wang et al., 2013).
Synthesis and Structural Applications
- Synthesis Techniques : Advances in synthetic techniques, such as Suzuki–Miyaura cross-couplings, have been used to create highly functionalized 1,6-naphthyridones, demonstrating the chemical flexibility and applicability of this compound (Montoir et al., 2014).
Broad Biomedical Applications
- Diverse Biomedical Applications : A review of over 17,000 compounds within the 1,6-naphthyridin-2(1H)-one subfamily highlighted their role in providing ligands for several receptors in the body, indicating their broad biomedical relevance (Oliveras et al., 2021).
Spectroscopic Studies
- Spectroscopic Analysis : Spectroscopic studies of derivatives of 1,6-naphthyridines have been conducted to understand their interaction with solvents and to analyze their structural stability and isomeric forms (Santo et al., 2003).
properties
IUPAC Name |
1-methyl-3,4,4a,5,6,7,8,8a-octahydro-1,6-naphthyridin-2-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O.ClH/c1-11-8-4-5-10-6-7(8)2-3-9(11)12;/h7-8,10H,2-6H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKIYQLKNGFQAFY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2CCNCC2CCC1=O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyloctahydro-1,6-naphthyridin-2(1H)-one hydrochloride | |
CAS RN |
848410-29-7 |
Source
|
| Record name | 1,6-Naphthyridin-2(1H)-one, octahydro-1-methyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=848410-29-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{3-methyl-3H-imidazo[4,5-c]pyridin-2-yl}methanamine dihydrochloride](/img/structure/B1435397.png)
